Cas no 321968-49-4 (Benzoic acid, 2,4-dichloro-, 4-formyl-2-methoxyphenyl ester)

Benzoic acid, 2,4-dichloro-, 4-formyl-2-methoxyphenyl ester structure
321968-49-4 structure
Product Name:Benzoic acid, 2,4-dichloro-, 4-formyl-2-methoxyphenyl ester
CAS No:321968-49-4
MF:C15H10Cl2O4
MW:325.14350271225
MDL:MFCD00658985
CID:1450912
PubChem ID:689308
Update Time:2025-04-20

Benzoic acid, 2,4-dichloro-, 4-formyl-2-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4-dichloro-, 4-formyl-2-methoxyphenyl ester
    • AKOS000104073
    • 321968-49-4
    • MFCD00658985
    • ALBB-001454
    • CS-0316186
    • BBL015528
    • VS-04955
    • (4-formyl-2-methoxyphenyl) 2,4-dichlorobenzoate
    • 4-formyl-2-methoxyphenyl 2,4-dichlorobenzoate
    • Oprea1_129865
    • 4-formyl-2-methoxyphenyl2,4-dichlorobenzoate
    • STK032494
    • Oprea1_811603
    • MDL: MFCD00658985
    • Inchi: 1S/C15H10Cl2O4/c1-20-14-6-9(8-18)2-5-13(14)21-15(19)11-4-3-10(16)7-12(11)17/h2-8H,1H3
    • InChI Key: MRMHFLRWGHDADP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(=O)OC1C=CC(C=O)=CC=1OC)Cl

Computed Properties

  • Exact Mass: 323.9957
  • Monoisotopic Mass: 323.9956142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Benzoic acid, 2,4-dichloro-, 4-formyl-2-methoxyphenyl ester Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Benzoic acid, 2,4-dichloro-, 4-formyl-2-methoxyphenyl ester Pricemore >>

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